Cas no 2364585-17-9 (tert-Butyl 3,4-dibromo-5-methylbenzoate)

• Product Name: tert-Butyl 3,4-dibromo-5-methylbenzoate
• CAS No: 2364585-17-9
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• MDL: MFCD32631839
• CID: 5075128
• Update Time: 2026-03-01

tert-Butyl 3,4-dibromo-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,4-dibromo-5-methylbenzoate

• MDL： MFCD32631839
• Inchi： 1S/C12H14Br2O2/c1-7-5-8(6-9(13)10(7)14)11(15)16-12(2,3)4/h5-6H,1-4H3
• InChI Key： FCMMAYABIQINPG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C)C(=O)OC(C)(C)C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Additional information on tert-Butyl 3,4-dibromo-5-methylbenzoate

Recent Advances in the Synthesis and Applications of tert-Butyl 3,4-dibromo-5-methylbenzoate (CAS: 2364585-17-9)

In recent years, the compound tert-Butyl 3,4-dibromo-5-methylbenzoate (CAS: 2364585-17-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic ester derivative, characterized by its unique brominated and methyl-substituted benzoate structure, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. The compound's structural features make it a valuable building block for the development of novel therapeutic compounds, particularly in the areas of oncology and infectious diseases.

Recent studies have focused on optimizing the synthetic routes for tert-Butyl 3,4-dibromo-5-methylbenzoate to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method utilizing palladium-based catalysts, which achieved a 92% yield under mild reaction conditions. This advancement addresses previous challenges associated with the regioselective bromination of the benzoate ring, offering a more efficient and scalable approach for industrial applications. The study also highlighted the compound's stability under various pH conditions, making it suitable for further functionalization.

The pharmacological potential of tert-Butyl 3,4-dibromo-5-methylbenzoate has been explored in several preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its role as a precursor in the synthesis of kinase inhibitors, showing potent activity against specific cancer cell lines. The bromine atoms at the 3 and 4 positions were found to be critical for binding affinity, while the tert-butyl group enhanced metabolic stability. These findings suggest that derivatives of this compound could lead to the development of new targeted therapies for resistant cancers.

In addition to its pharmaceutical applications, tert-Butyl 3,4-dibromo-5-methylbenzoate has shown utility in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its use as a monomer in the synthesis of high-performance polymers with exceptional thermal stability and optical properties. The researchers attributed these characteristics to the steric and electronic effects of the bromine and methyl substituents, which influence polymer chain packing and intermolecular interactions.

Despite these promising developments, challenges remain in the large-scale production and application of tert-Butyl 3,4-dibromo-5-methylbenzoate. Current research is addressing issues related to cost-effective synthesis, environmental impact of bromination processes, and the development of greener alternatives. Future directions include exploring its potential in drug delivery systems and as a scaffold for multifunctional materials. As the understanding of this compound's properties and applications continues to grow, it is expected to play an increasingly important role in both pharmaceutical and materials research.